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Compound of Interest

Compound Name: Lactate (calcium)

Cat. No.: B10855157

Ensuring the safe and compliant disposal of laboratory chemicals is a critical component of
research and development operations. This guide provides essential, step-by-step procedures
for the proper disposal of calcium lactate, designed for researchers, scientists, and drug
development professionals. Adherence to these guidelines will help maintain a safe laboratory
environment and ensure compliance with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the substance's Safety
Data Sheet (SDS) and wear appropriate Personal Protective Equipment (PPE).

o Personal Protective Equipment (PPE):
o Hand Protection: Wear protective gloves.[1]
o Eye Protection: Use chemical goggles or safety glasses.[1]
o Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[1][2]

o Respiratory Protection: In case of inadequate ventilation or dust formation, wear
respiratory protection.[1]

e Handling:

o Avoid contact with skin and eyes.[1][3]
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o

Prevent the formation of dust and aerosols.[3][4]

o

Use in a well-ventilated area.[3][5]

[¢]

Do not eat, drink, or smoke when handling the product.[2][5]

[e]

Wash hands thoroughly after handling.[2]

Step-by-Step Disposal Procedures

The appropriate disposal method for calcium lactate depends on the quantity and the
applicable local, state, and federal regulations.[6] Calcium lactate is often not classified as a
hazardous waste, but it is crucial to verify this with your institution's environmental health and
safety (EHS) department and local authorities.[7]

1. Small Quantities (Non-Hazardous Determination)

For small quantities of calcium lactate that have been determined to be non-hazardous by your
institution and local regulations:

o Containment: Ensure the calcium lactate is in a solid, dry form and placed in a well-sealed,
properly labeled container.[5][6]

» Disposal: Some institutional guidelines may permit disposal in the normal trash.[8][9]
However, if disposing of more than five pounds, it is recommended to consult with a
hazardous waste coordinator.[8]

2. Large Quantities or Regulated Waste

For larger quantities or when required by regulations, calcium lactate should be disposed of as
chemical waste:

e Collection: Collect the waste material in a designated, compatible, and clearly labeled waste
container.[1][10] Do not mix with other waste.[6]

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.[3][5]
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» Professional Disposal: Arrange for collection by a licensed hazardous waste management
facility or dispose of it at an authorized site.[1][10] Methods may include incineration in a
suitable combustion chamber.[2]

3. Spill Management

In the event of a spill:

Evacuate: Evacuate unnecessary personnel from the area.[1]

Ventilate: Ensure the area is well-ventilated.[10]

Containment: Prevent the spillage from entering drains, sewers, or water courses.[3][4]

Clean-up:

o For dry spills, sweep or shovel the material into a suitable container for disposal.[1][5]
Avoid actions that could generate dust.[4][5] If necessary, wet the material with water to
prevent dusting.[5]

o Use spark-proof tools if there is any risk of ignition.[3]

o Final Disposal: The collected spilled material should be disposed of following the procedures
for large quantities or regulated waste.[3]

4. Empty Container Disposal
Empty containers should be handled with care:
e Handle uncleaned containers as you would the product itself.[6]

 Alternatively, containers can be triple-rinsed with a suitable solvent. The rinse water may
need to be collected for treatment and disposal.[11]

» Puncturing the container to prevent reuse before disposal in a sanitary landfill is another
option.[3]

Disposal Method Summary
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Disposal Scenario

Recommended Procedure

Key Considerations

Small Quantities

Place in a sealed, labeled
container and dispose of in

normal trash (if permitted).

Verify with local regulations
and institutional EHS. Consult
a hazardous waste coordinator

for quantities over five pounds.

[8]

Large Quantities

Collect in a designated waste
container for disposal by a
licensed hazardous waste

facility.

Do not mix with other waste.[6]
Ensure proper labeling and

storage.

Spills

Sweep up solid material,
avoiding dust, and place in a

labeled container for disposal.

Wear appropriate PPE.

Prevent entry into drains.[3][4]

Empty Containers

Treat as the product itself,
triple-rinse, or puncture before

disposal.

Follow institutional guidelines

for container disposal.

Calcium Lactate Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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